1-Ethylpropyl 4-methylbenzenesulfonate

• Molecular Formula: C12H18O3S
• Molecular Weight: 242.34 g/mol
• IUPAC Name: pentan-3-yl 4-methylbenzenesulfonate
• InChI: InChI=1S/C12H18O3S/c1-4-11(5-2)15-16(13,14)12-8-6-10(3)7-9-12/h6-9,11H,4-5H2,1-3H3
• InChI Key: SLMCDJBSBDYBAX-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)OS(=O)(=O)C1=CC=C(C=C1)C

Description

1-Ethylpropyl 4-methylbenzenesulfonate is an organic sulfonate ester characterized by a 4-methylbenzenesulfonyl (tosyl) group linked to a branched 1-ethylpropyl alkoxy chain. Sulfonate esters of this type are typically employed as intermediates in organic synthesis, particularly in alkylation or sulfonation reactions. The tosyl group enhances leaving-group ability, making such compounds valuable in nucleophilic substitution reactions.

Comparison with Similar Compounds

sec-Butyl 4-Methylbenzenesulfonate (CAS 715-11-7)

• Molecular Formula : C₁₁H₁₆O₃S
• Molecular Weight : 228.31 g/mol
• Key Differences : The sec-butyl substituent (1-methylpropyl) differs from the 1-ethylpropyl group in branching and steric bulk. This variation impacts reactivity in substitution reactions due to steric hindrance differences .

2-Propyn-1-ol 4-Methylbenzenesulfonate (CAS 6165-76-0)

• Molecular Formula : C₁₀H₁₀O₃S (propargyl tosylate)
• Molecular Weight : ~210.25 g/mol
• Key Differences : The propargyl (alkynyl) group introduces π-bond character, altering electronic properties and reactivity. This compound is more electrophilic than alkyl tosylates, favoring faster nucleophilic attacks .

Functional Group Variations: Phosphonates and Phosphonothiolates

1-Ethylpropyl Methylphosphonate (CAS Index Name: Phosphonic acid, methyl-, mono(1-ethylpropyl) ester)

• Molecular Formula : C₆H₁₅O₃P
• Molecular Weight : 166.15 g/mol
• Key Differences : Replacing the sulfonate group with a methylphosphonate moiety reduces leaving-group ability but increases stability toward hydrolysis. Such compounds are often used as ligands or flame retardants .

Sodium O-(1-Ethylpropyl) Ethylphosphonothioate

• Molecular Formula : C₇H₁₆NaO₂PS
• Molecular Weight : 242.22 g/mol
• Key Differences: The phosphonothioate group introduces sulfur, enhancing metal-chelating properties. The sodium salt form improves solubility in polar solvents, broadening applications in coordination chemistry .

Application-Specific Derivatives

Phthalic Acid-d4 1-Ethylpropyl Ester

• Molecular Formula : C₁₃H₁₂D₄O₄
• Molecular Weight : 240.29 g/mol
• Key Differences : This deuterated phthalate ester serves as a plasticizer in polyvinyl chloride (PVC) manufacturing. Unlike sulfonates, phthalates lack leaving-group functionality but excel in polymer flexibility enhancement .

Data Tables

Table 1: Comparative Properties of 1-Ethylpropyl 4-Methylbenzenesulfonate and Analogs

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Group	Primary Application
1-Ethylpropyl 4-methylbenzenesulfonate*	C₁₁H₁₆O₃S	~228.3	Tosylate	Organic synthesis intermediate
sec-Butyl 4-methylbenzenesulfonate	C₁₁H₁₆O₃S	228.31	Tosylate	Alkylating agent
1-Ethylpropyl methylphosphonate	C₆H₁₅O₃P	166.15	Phosphonate	Ligand synthesis
Sodium O-(1-ethylpropyl) ethylphosphonothioate	C₇H₁₆NaO₂PS	242.22	Phosphonothiolate	Coordination chemistry
Phthalic Acid-d4 1-ethylpropyl ester	C₁₃H₁₂D₄O₄	240.29	Phthalate	PVC plasticizer

*Estimated based on structural similarity to sec-butyl analog .

Table 2: Reactivity and Stability

Compound	Hydrolysis Stability	Leaving-Group Ability	Steric Hindrance
1-Ethylpropyl 4-methylbenzenesulfonate	Moderate	High	Medium
2-Propyn-1-ol 4-methylbenzenesulfonate	Low	Very High	Low
1-Ethylpropyl methylphosphonate	High	Low	High

Research Findings and Limitations

• Synthesis: No direct synthesis data for 1-ethylpropyl 4-methylbenzenesulfonate is available. However, analogous tosylates are typically prepared via sulfonation of alcohols using tosyl chloride .
• Toxicity and Ecology: Limited data exist for sulfonate esters in this class. A related compound, 1-(1-ethynylcyclopropyl)-4-methoxybenzene, lacks comprehensive toxicity profiles, highlighting a research gap for alkyl tosylates .
• Functional Group Impact: Phosphonothiolates (e.g., Sodium O-(1-ethylpropyl) propylphosphonothiolate) exhibit higher thermal stability than sulfonates, making them suitable for high-temperature applications .